Cas no 23852-94-0 (3,4-Dichloro-2,5-diphenylthiophene)

• Product Name: 3,4-Dichloro-2,5-diphenylthiophene
• CAS No: 23852-94-0
• MF: C₁₆H₁₀Cl₂S
• MW: 305.221601009369
• CID: 1094714
• PubChem ID: 73554580
• Update Time: 2025-10-29

3,4-Dichloro-2,5-diphenylthiophene Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-2,5-diphenylthiophene
• 23852-94-0

• Inchi： 1S/C16H10Cl2S/c17-13-14(18)16(12-9-5-2-6-10-12)19-15(13)11-7-3-1-4-8-11/h1-10H
• InChI Key： OYBYZZVALXJYJR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C2C=CC=CC=2)SC=1C1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 303.9882
• Monoisotopic Mass: 303.9880269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 3,4-Dichloro-2,5-diphenylthiophene

Introduction to 3,4-Dichloro-2,5-diphenylthiophene (CAS No: 23852-94-0)

3,4-Dichloro-2,5-diphenylthiophene is a significant organic compound belonging to the thiophene family, characterized by its unique structural and electronic properties. This compound, identified by the Chemical Abstracts Service Number (CAS No) 23852-94-0, has garnered considerable attention in the field of organic synthesis and material science due to its versatile applications. The presence of chlorine substituents at the 3 and 4 positions, along with phenyl groups at the 2 and 5 positions, imparts distinct reactivity and functionality, making it a valuable intermediate in the development of advanced materials.

The thiophene core of this molecule is a five-membered aromatic ring containing sulfur, which is known for its stability and ability to participate in various chemical reactions. The chloro substitution at the 3 and 4 positions enhances electrophilic aromatic substitution reactions, allowing for further functionalization. Additionally, the phenyl groups at the 2 and 5 positions contribute to steric hindrance and electronic effects that can influence the compound's behavior in different chemical environments.

In recent years, 3,4-Dichloro-2,5-diphenylthiophene has been extensively studied for its potential applications in organic electronics. Its structure makes it an excellent candidate for use in organic semiconductors, photovoltaic cells, and light-emitting diodes (OLEDs). The compound's ability to undergo polymerization and form conjugated systems has been explored in the development of novel polymers with enhanced charge transport properties.

One of the most promising areas of research involving 3,4-Dichloro-2,5-diphenylthiophene is in the field of pharmaceuticals. Thiophene derivatives are well-known for their biological activity and have been widely used in drug discovery. The specific arrangement of substituents in this compound allows it to interact with biological targets in unique ways, making it a valuable scaffold for designing new therapeutic agents. Researchers have been particularly interested in its potential as an intermediate in synthesizing compounds with anti-inflammatory and antimicrobial properties.

The synthesis of 3,4-Dichloro-2,5-diphenylthiophene typically involves multi-step organic reactions starting from readily available precursors. Common methods include cyclization reactions followed by chlorination and phenylation steps. The efficiency and yield of these synthetic routes are critical factors that determine the feasibility of large-scale production. Advances in catalytic systems have improved the selectivity and reduced side reactions, making the synthesis more sustainable and cost-effective.

The electronic properties of 3,4-Dichloro-2,5-diphenylthiophene have been thoroughly investigated using spectroscopic techniques such as UV-Vis spectroscopy and cyclic voltammetry. These studies have revealed that the compound exhibits moderate solubility in common organic solvents, which is advantageous for processing into thin films used in electronic devices. Additionally, its bandgap energy falls within a range suitable for optoelectronic applications, making it a promising candidate for solar cell materials.

In conclusion,3,4-Dichloro-2,5-diphenylthiophene (CAS No: 23852-94-0) is a multifaceted compound with significant potential across multiple industries. Its unique structural features enable diverse applications in organic electronics, pharmaceuticals, and material science. Ongoing research continues to uncover new synthetic pathways and functional derivatives that could further expand its utility. As our understanding of its properties grows,3,4-Dichloro-2,5-diphenylthiophene is poised to play an increasingly important role in the development of next-generation technologies.